![molecular formula C12H14ClFN2O B7587805 N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide](/img/structure/B7587805.png)
N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide, also known as CFM-2, is a synthetic compound that has gained significant attention in the scientific community for its potential therapeutic applications. CFM-2 is a member of the class of pyrrolidinylamides, which are known for their analgesic and anti-inflammatory properties. In
Mechanism of Action
The exact mechanism of action of N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide is not fully understood, but it is believed to act on the central nervous system to produce its analgesic effects. This compound has been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids. Endocannabinoids are natural compounds in the body that play a role in pain modulation and inflammation. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, leading to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce pain and inflammation, as well as improve motor function in animal models of spinal cord injury. This compound has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide is its potential therapeutic applications in pain management and inflammation. This compound has been shown to have analgesic and anti-inflammatory properties in animal models, making it a promising candidate for the development of new pain medications. However, one limitation of this compound is its complex synthesis method, which requires expertise in organic chemistry and analytical techniques.
Future Directions
There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide. One direction is the further investigation of its potential therapeutic applications in pain management and inflammation. This compound has shown promising results in animal models, and further studies are needed to determine its efficacy and safety in humans. Another direction is the investigation of its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. This compound has shown neuroprotective effects in animal models, and further studies are needed to determine its potential in humans. Finally, the development of new synthesis methods for this compound could lead to improved efficiency and cost-effectiveness in the production of this compound.
Synthesis Methods
N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide is synthesized through a multi-step process that involves the reaction of 3-chloro-4-fluoroaniline with 2-pyrrolidin-2-ylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization to obtain the final product. The synthesis of this compound is a complex process that requires expertise in organic chemistry and analytical techniques.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide has been extensively studied for its potential therapeutic applications, particularly in the field of pain management. It has been shown to have analgesic properties in animal models of pain and has been suggested as a potential candidate for the development of new pain medications. This compound has also been investigated for its anti-inflammatory properties and has been shown to reduce inflammation in animal models of arthritis.
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClFN2O/c13-10-6-9(3-4-11(10)14)16-12(17)7-8-2-1-5-15-8/h3-4,6,8,15H,1-2,5,7H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMOSMDCQRNEINQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CC(=O)NC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.